Cas no 1208908-90-0 (3-phenyl-9-propyl-9-azabicyclo3.3.1nonan-3-ol)
3-phenyl-9-propyl-9-azabicyclo3.3.1nonan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol
- 9-Azabicyclo[3.3.1]nonan-3-ol, 3-phenyl-9-propyl-
- 3-phenyl-9-propyl-9-azabicyclo3.3.1nonan-3-ol
-
- MDL: MFCD13196440
- Inchi: 1S/C17H25NO/c1-2-11-18-15-9-6-10-16(18)13-17(19,12-15)14-7-4-3-5-8-14/h3-5,7-8,15-16,19H,2,6,9-13H2,1H3
- InChI Key: SYBCDXBJVHFLPN-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC=CC=2)CC2CCCC(C1)N2CCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 284
- XLogP3: 3.3
- Topological Polar Surface Area: 23.5
3-phenyl-9-propyl-9-azabicyclo3.3.1nonan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-89074-0.05g |
3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol |
1208908-90-0 | 0.05g |
$1270.0 | 2023-09-01 | ||
| Enamine | EN300-89074-0.1g |
3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol |
1208908-90-0 | 0.1g |
$1331.0 | 2023-09-01 | ||
| Enamine | EN300-89074-0.25g |
3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol |
1208908-90-0 | 0.25g |
$1392.0 | 2023-09-01 | ||
| Enamine | EN300-89074-0.5g |
3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol |
1208908-90-0 | 0.5g |
$1452.0 | 2023-09-01 | ||
| Enamine | EN300-89074-1.0g |
3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol |
1208908-90-0 | 1.0g |
$1513.0 | 2023-02-11 | ||
| Enamine | EN300-89074-5.0g |
3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol |
1208908-90-0 | 5.0g |
$4919.0 | 2023-02-11 | ||
| Enamine | EN300-89074-10.0g |
3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol |
1208908-90-0 | 10.0g |
$7569.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01097597-1g |
3-Phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol |
1208908-90-0 | 95% | 1g |
¥7546.0 | 2023-04-05 | |
| Enamine | EN300-89074-1g |
3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol |
1208908-90-0 | 1g |
$1513.0 | 2023-09-01 | ||
| Enamine | EN300-89074-5g |
3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol |
1208908-90-0 | 5g |
$4919.0 | 2023-09-01 |
3-phenyl-9-propyl-9-azabicyclo3.3.1nonan-3-ol Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 3-phenyl-9-propyl-9-azabicyclo3.3.1nonan-3-ol
Comprehensive Overview of 3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol (CAS No. 1208908-90-0): Properties, Applications, and Research Insights
In the realm of organic chemistry and pharmaceutical research, 3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol (CAS No. 1208908-90-0) has garnered significant attention due to its unique structural framework and potential applications. This compound, characterized by its azabicyclo[3.3.1]nonane core, is a subject of interest for researchers exploring novel bioactive molecules. Its phenyl and propyl substituents contribute to its distinct physicochemical properties, making it a valuable candidate for further investigation.
The azabicyclic structure of this compound is particularly noteworthy, as it resembles scaffolds found in several pharmacologically active agents. Researchers are increasingly focusing on such frameworks due to their potential in drug discovery, especially in targeting neurological and metabolic disorders. The presence of the hydroxyl group at the 3-position further enhances its reactivity, enabling derivatization for diverse applications. Recent studies have highlighted its role as a precursor in synthesizing chiral intermediates, which are critical in asymmetric catalysis and enantioselective synthesis.
One of the most frequently searched questions regarding 3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol revolves around its solubility and stability under various conditions. Preliminary data suggest that it exhibits moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), while remaining stable at room temperature when stored under inert conditions. These properties are crucial for researchers aiming to utilize this compound in high-throughput screening or medicinal chemistry projects.
Another hot topic in the scientific community is the compound's potential role in addressing neurodegenerative diseases. Its structural similarity to known neuromodulators has prompted investigations into its interactions with neurotransmitter receptors. While conclusive evidence is still pending, early-stage studies suggest that derivatives of this compound could modulate dopaminergic and serotonergic pathways, aligning with current trends in precision medicine.
From a synthetic chemistry perspective, the 9-azabicyclo[3.3.1]nonane skeleton presents both challenges and opportunities. Its rigid conformation can influence the stereochemical outcome of reactions, making it a valuable tool for stereocontrol in complex molecule synthesis. Recent publications have explored its use in constructing spirocyclic compounds, which are increasingly relevant in agrochemical and pharmaceutical industries.
Environmental and safety considerations are also critical when working with 3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure minimal exposure. Researchers often inquire about its biodegradability and ecotoxicity, reflecting the growing emphasis on green chemistry principles in modern laboratories.
In summary, 3-phenyl-9-propyl-9-azabicyclo[3.3.1]nonan-3-ol (CAS No. 1208908-90-0) represents a versatile and intriguing compound with broad implications across multiple scientific disciplines. Its unique structure, combined with its potential applications in drug discovery and synthetic chemistry, ensures its continued relevance in cutting-edge research. As investigations progress, this compound may unlock new possibilities in therapeutic development and material science, addressing some of the most pressing challenges in these fields.
1208908-90-0 (3-phenyl-9-propyl-9-azabicyclo3.3.1nonan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)